![molecular formula C11H12N2OS B4738434 3-(2,4-dimethylphenyl)-2-imino-1,3-thiazolidin-4-one](/img/structure/B4738434.png)
3-(2,4-dimethylphenyl)-2-imino-1,3-thiazolidin-4-one
Overview
Description
3-(2,4-dimethylphenyl)-2-imino-1,3-thiazolidin-4-one, also known as DMPI-T, is a heterocyclic compound that has gained significant attention in the scientific community due to its diverse biological activities. DMPI-T belongs to the class of thiazolidinone derivatives, which are known for their potential therapeutic applications in various diseases.
Mechanism of Action
The mechanism of action of 3-(2,4-dimethylphenyl)-2-imino-1,3-thiazolidin-4-one is not fully understood. However, several studies have suggested that it exerts its biological activities by modulating various signaling pathways. For example, this compound has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival. This compound has also been reported to activate the AMPK pathway, which plays a crucial role in regulating energy metabolism.
Biochemical and Physiological Effects:
This compound has been reported to exhibit several biochemical and physiological effects. For instance, it has been shown to induce apoptosis in cancer cells by activating caspase-3 and -9. This compound has also been reported to inhibit the NF-κB pathway, which is involved in inflammation and immune response. Furthermore, this compound has been shown to lower blood glucose levels in diabetic rats by enhancing insulin sensitivity.
Advantages and Limitations for Lab Experiments
3-(2,4-dimethylphenyl)-2-imino-1,3-thiazolidin-4-one has several advantages for lab experiments. It is readily available, easy to synthesize, and has a relatively low cost. Furthermore, this compound exhibits potent biological activities at low concentrations, making it an attractive compound for drug discovery. However, this compound also has some limitations. It is relatively insoluble in water, which can make it challenging to use in some experiments. Additionally, this compound has not been extensively studied in vivo, and its pharmacokinetic properties are not well understood.
Future Directions
3-(2,4-dimethylphenyl)-2-imino-1,3-thiazolidin-4-one has shown great potential for therapeutic applications in various diseases. However, several areas of research need further investigation. For instance, the pharmacokinetic properties of this compound need to be elucidated to determine its suitability for in vivo studies. Furthermore, the molecular targets of this compound need to be identified to better understand its mechanism of action. Finally, the potential side effects of this compound need to be evaluated to determine its safety profile. These future directions will help to advance the development of this compound as a potential therapeutic agent.
Conclusion:
This compound is a heterocyclic compound that has shown great potential for therapeutic applications in various diseases. Its diverse biological activities, including anticancer, antimicrobial, anti-inflammatory, and antidiabetic activities, have made it an attractive compound for drug discovery. This compound's mechanism of action is not fully understood, but it is thought to modulate various signaling pathways. This compound has several advantages for lab experiments, including its availability and low cost. However, it also has some limitations, including its relatively insolubility in water. Future research should focus on elucidating the pharmacokinetic properties of this compound, identifying its molecular targets, and evaluating its safety profile.
Scientific Research Applications
3-(2,4-dimethylphenyl)-2-imino-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic applications in various diseases. It has been reported to exhibit anticancer, antimicrobial, anti-inflammatory, and antidiabetic activities. This compound has also been shown to inhibit the growth of several cancer cell lines, including breast, lung, and colon cancer cells. Furthermore, this compound has been reported to possess potent antibacterial activity against both Gram-positive and Gram-negative bacteria.
properties
IUPAC Name |
3-(2,4-dimethylphenyl)-2-imino-1,3-thiazolidin-4-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2OS/c1-7-3-4-9(8(2)5-7)13-10(14)6-15-11(13)12/h3-5,12H,6H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPRRYHNKLCPFIM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)N2C(=O)CSC2=N)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.